Cas no 2034439-56-8 (N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide)

• Product Name: N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide
• CAS No: 2034439-56-8
• MF: C₂₀H₂₀F₃N₅O
• MW: 403.4009
• CID: 5351376
• Update Time: 2025-06-14

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]indolizine-2-carboxamide
• N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)indolizine-2-carboxamide
• N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide

• Inchi： 1S/C20H20F3N5O/c1-13-24-17(20(21,22)23)11-18(25-13)27-8-5-15(6-9-27)26-19(29)14-10-16-4-2-3-7-28(16)12-14/h2-4,7,10-12,15H,5-6,8-9H2,1H3,(H,26,29)
• InChI Key： PZQOARVXJQVXIL-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1C([H])=C2C([H])=C([H])C([H])=C([H])N2C=1[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 581
• XLogP3: 4.1
• Topological Polar Surface Area: 62.5

Additional information on N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide

Comprehensive Overview of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide (CAS No. 2034439-56-8)

The compound N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide, identified by its CAS number 2034439-56-8, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule, with its intricate structure combining a pyrimidine core and an indolizine moiety, has garnered attention for its potential applications in targeting specific biological pathways. Researchers and pharmaceutical developers are increasingly interested in its unique properties, particularly its ability to modulate enzyme activity and receptor interactions, making it a promising candidate for further investigation.

One of the most compelling aspects of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide is its structural versatility. The presence of a trifluoromethyl group enhances its metabolic stability, while the piperidine ring contributes to its bioavailability. These features align with current trends in drug design, where small molecule inhibitors and kinase modulators are highly sought after for their therapeutic potential. As the scientific community continues to explore precision medicine and targeted therapies, compounds like this are at the forefront of innovation.

In recent years, the demand for highly selective and potent bioactive molecules has surged, driven by the need for treatments with fewer side effects. CAS 2034439-56-8 fits this narrative, as its indolizine-carboxamide scaffold has shown selectivity in preliminary studies. This aligns with the growing interest in personalized medicine, where patients benefit from therapies tailored to their genetic and molecular profiles. Additionally, the compound's potential role in addressing undruggable targets has sparked curiosity, as researchers seek to overcome challenges in treating complex diseases.

The synthesis and characterization of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. With the rise of AI-driven drug discovery, computational models are also being employed to predict the compound's interactions and optimize its properties, further accelerating its development.

From a commercial perspective, CAS 2034439-56-8 is gaining traction in the pharmaceutical and biotechnology sectors. Companies specializing in contract research organizations (CROs) and drug development services are actively exploring its applications. The compound's potential extends beyond traditional therapeutics, with interest growing in its use for diagnostic tools and biomarker research. This multifaceted utility underscores its value in both academic and industrial settings.

As the scientific landscape evolves, so does the interest in novel chemical entities like N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}indolizine-2-carboxamide. Its combination of structural complexity and functional efficacy positions it as a key player in the next generation of therapeutic agents. For researchers and stakeholders, staying informed about its progress is essential, as it may hold the key to addressing some of the most pressing challenges in modern medicine.